Cas no 2225878-70-4 (4-Fluoroisoquinoline-1-carboxylic acid)

• Product Name: 4-Fluoroisoquinoline-1-carboxylic acid
• CAS No: 2225878-70-4
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• MDL: MFCD31718489
• CID: 5085331
• PubChem ID: 138040101
• Update Time: 2025-06-14

4-Fluoroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-FLUOROISOQUINOLINE-1-CARBOXYLIC ACID
• 4-FLUOROISOQUINOLINE-1-CARBOXYLICACID
• K10180
• K10256
• EN300-6489879
• MFCD31718489
• 2225878-70-4
• Z3325756403
• WS-00936
• 4-Fluoroisoquinoline-1-carboxylic acid

• MDL： MFCD31718489
• Inchi： 1S/C10H6FNO2/c11-8-5-12-9(10(13)14)7-4-2-1-3-6(7)8/h1-5H,(H,13,14)
• InChI Key： XEXCDWRCIMYVRU-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 191.03825660g/mol
• Monoisotopic Mass: 191.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-Fluoroisoquinoline-1-carboxylic acid

Comprehensive Overview of 4-Fluoroisoquinoline-1-carboxylic acid (CAS No. 2225878-70-4): Properties, Applications, and Research Insights

4-Fluoroisoquinoline-1-carboxylic acid (CAS No. 2225878-70-4) is a fluorinated derivative of isoquinoline, a heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. The incorporation of a fluorine atom at the 4-position enhances its electronic properties, making it a valuable intermediate in drug discovery and material science. This compound is particularly noted for its role in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on fluorinated isoquinolines due to their improved metabolic stability and bioavailability compared to non-fluorinated analogs.

The growing interest in 4-Fluoroisoquinoline-1-carboxylic acid aligns with broader trends in medicinal chemistry, where fluorine substitution is leveraged to optimize drug candidates. A 2023 study highlighted that over 30% of newly approved small-molecule drugs contain at least one fluorine atom, underscoring the importance of compounds like CAS 2225878-70-4. Its applications extend to PET (Positron Emission Tomography) imaging, where fluorinated compounds serve as radiotracers for diagnosing neurological disorders. This dual utility in therapeutics and diagnostics positions 4-Fluoroisoquinoline-1-carboxylic acid as a compound of high interdisciplinary value.

From a synthetic perspective, 4-Fluoroisoquinoline-1-carboxylic acid is typically prepared via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution (SNAr) strategies. Recent advancements in green chemistry have also explored electrochemical fluorination methods to reduce environmental impact. These innovations address the demand for sustainable synthetic routes, a topic frequently searched in academic and industrial forums. The compound’s crystalline structure and solubility profile further facilitate its use in formulation development, a critical aspect for pharmaceutical manufacturers.

In the context of AI-driven drug discovery, 4-Fluoroisoquinoline-1-carboxylic acid has emerged as a scaffold of interest for virtual screening and molecular docking studies. Computational models predict its potential interactions with targets like G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research. Additionally, its structure-activity relationship (SAR) data is curated in open-access databases, enabling collaborative research across global labs. This aligns with the rise of open science initiatives, another frequently searched term among researchers.

Quality control and analytical characterization of CAS 2225878-70-4 involve techniques such as HPLC (High-Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance), and mass spectrometry. These methods ensure compliance with regulatory standards like ICH Q7, a recurring query in pharmaceutical compliance searches. The compound’s stability under varying pH and temperature conditions is also a key focus, particularly for formulation scientists working on extended-release drug delivery systems.

Looking ahead, the demand for 4-Fluoroisoquinoline-1-carboxylic acid is expected to rise, driven by its versatility in precision medicine and bioconjugation technologies. Its compatibility with click chemistry protocols further expands its utility in biopharmaceuticals, a sector experiencing exponential growth. As the scientific community continues to explore fluorinated building blocks, CAS 2225878-70-4 remains a pivotal candidate for innovation in life sciences and beyond.